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Introduction

Cetearyl alcohol, a ubiquitous ingredient in pharmaceutical and cosmetic formulations, is not a
single entity but rather a blend of cetyl and stearyl alcohols.[1][2] This white, waxy solid is
prized for its versatility as an emulsifier, thickener, emollient, and stabilizer in a wide array of
products, from topical creams and lotions to hair conditioners and ointments.[3][4][5] Its efficacy
is often enhanced when blended with other excipients, such as non-ionic surfactants, to form
complex structures that dictate the final product's stability, texture, and performance.

This technical guide provides a comprehensive overview of the core physicochemical
properties of cetearyl alcohol and its blends. It is intended to serve as a resource for
researchers, scientists, and drug development professionals, offering detailed experimental
protocols and quantitative data to facilitate formulation development and optimization.

Core Physicochemical Properties of Cetearyl
Alcohol

Cetearyl alcohol's functional characteristics are rooted in its chemical nature as a fatty
alcohol. The long hydrocarbon chains of its primary components, cetyl (C16) and stearyl (C18)
alcohols, impart lipophilic properties, while the terminal hydroxyl group provides a degree of
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hydrophilicity. This amphiphilic nature allows it to act as a co-emulsifier, reducing interfacial
tension between oil and water phases and contributing to the formation of stable emulsions.

The ratio of cetyl to stearyl alcohol in the blend can vary, with common commercial grades
including 70:30, 50:50, and 30:70 ratios. This ratio influences the blend's melting point and
crystalline structure, which in turn affects the viscosity and stability of the final formulation.

Summary of Physicochemical Data

The following table summarizes key physicochemical properties of cetearyl alcohol. It is
important to note that specific values can vary depending on the cetyl-to-stearyl alcohol ratio
and the presence of other components in a blend.

Property Value References

White to off-white waxy solid,

Appearance
flakes, or pellets
Melting Point 49-59 °C
Boiling Point ~344 °C (decomposes)
Density ~0.8-0.9 g/cm3
- Insoluble in water; Soluble in
Solubility ] )
oils, ethanol, and isopropanol
~15.5 (for oil-in-water
HLB Value

emulsions)

The Role of Blends in Modulating Physicochemical
Properties

The true utility of cetearyl alcohol in formulation science is realized when it is blended with
other excipients, particularly surfactants. These blends are capable of forming highly organized
structures, most notably lamellar gel networks (LGNSs), which are fundamental to the stability
and rheology of many semi-solid dosage forms.
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Cetearyl Alcohol and Polysorbate 60 Blends

A common and effective blend is cetearyl alcohol with polysorbate 60, a non-ionic surfactant.
This combination is often referred to as emulsifying wax NF. The blend is a complete
emulsification system, capable of forming stable oil-in-water emulsions without the need for
additional emulsifiers.

Value (for Cetearyl Alcohol
Property References
& Polysorbate 60 blend)

Appearance White waxy flakes
Melting Point 50-54 °C

pH (3% solution) 5.5-7.0

HLB Value 12-13

Cetearyl Alcohol and Ceteareth-20 Blends

Another widely used blend combines cetearyl alcohol with ceteareth-20, a polyoxyethylene
ether of cetearyl alcohol. This blend is also a potent oil-in-water emulsifier known for creating
stable emulsions with a desirable feel. It is particularly noted for its high electrolyte tolerance
and stability across a wide pH range.

Value (for Cetearyl Alcohol
Property References
& Ceteareth-20 blend)

Appearance White flakes with a bland odor
Melting Point ~50 °C
HLB Value ~15

Lamellar Gel Network (LGN) Formation and
Emulsion Stability

The "self-bodying" action of cetearyl alcohol blends, which leads to increased viscosity and
emulsion stability, is attributed to the formation of a viscoelastic lamellar gel network within the
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continuous phase of the emulsion.

This network is formed by bilayers of the fatty alcohol and surfactant molecules that arrange
themselves into ordered, crystalline structures. These lamellae entrap water molecules,
effectively immobilizing the continuous phase and creating a stable, semi-solid structure. The
stability and consistency of these systems are highly dependent on the swelling capacity of this
lamellar a-crystalline gel phase.

Below is a diagram illustrating the simplified formation of a lamellar gel network.
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Schematic of Lamellar Gel Network Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Cetearyl Alcohol Blends]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6596288#physicochemical-properties-of-cetearyl-
alcohol-blends]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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